4-(Benzyloxy)-2,6-dimethylbenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound is characterized by the arrangement of atoms and the chemical bonds that hold the atoms together. The molecular structure of “4-(Benzyloxy)-2,6-dimethylbenzaldehyde” would be determined by its chemical formula and the specific arrangement of its atoms .Chemical Reactions Analysis
The reactivity of a compound is influenced by its molecular structure. For example, pinacol boronic esters, which are valuable building blocks in organic synthesis, have been reported to undergo catalytic protodeboronation . The reactivity of “this compound” would depend on its specific chemical structure and the conditions under which it is used.Scientific Research Applications
Selective Formation in Carbohydrate Research
4-(Benzyloxy)-2,6-dimethylbenzaldehyde has been utilized in carbohydrate research, specifically in the selective formation of 4,6-O-benzylidenes in methyl α-D-mannopyranosides. This is notable because methyl α-d-mannopyranosides do not exhibit the same selectivity for 4,6-O-benzylidene formation as other glucopyranosides and galactopyranosides due to the cis-arrangement of the C2 and C3 hydroxyl groups. The use of 2,6-dimethylbenzaldehyde, in this case, restores the selectivity for the 4,6-O-benzylidene formation. Additionally, the excess 2,6-dimethylbenzaldehyde can be recovered and reused without further purification, indicating its efficiency in synthesis processes (Liotta et al., 2014).
In Molecular Synthesis
The compound has been used in the synthesis of various chemical structures. For instance, it has been a key reactant in the formation of compounds like (E)‐4‐[4‐(Benzyloxy)‐3‐methoxybenzylideneamino]‐1,5‐dimethyl‐2‐phenyl‐1H‐pyrazol‐3(2H)‐one. Such compounds are synthesized for further exploration of their chemical properties and potential applications (Shi Jun, 2005).
Anti-Tubercular Scaffold Synthesis
In medical research, this compound has been employed in the synthesis of novel derivatives intended for anti-tubercular activity. It serves as a starting material in creating compounds that show promise in inhibiting the growth of Mycobacterium tuberculosis. This application illustrates its potential in drug discovery and pharmaceutical research (Nimbalkar et al., 2018).
Non-Linear Optical Response and Antioxidant Property
In the field of materials science, research has explored the non-linear optical response and antioxidant property of 4-Benzyloxybenzaldehyde. The molecule exhibits significant non-linear optical responses and has shown the capability for binding with Tau protein, which is essential for stabilizing microtubules in the nervous system. This highlights its potential use in advanced material applications and neuroscientific research (Anbu et al., 2017).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other substances at the molecular level. For example, Monobenzone, a hydroquinone derivative, is proposed to increase the excretion of melanin from the melanocytes . The mechanism of action of “4-(Benzyloxy)-2,6-dimethylbenzaldehyde” would depend on its specific chemical structure and the context in which it is used.
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be harmful if swallowed or cause skin irritation . The specific safety and hazards of “4-(Benzyloxy)-2,6-dimethylbenzaldehyde” would depend on its specific properties and how it is used.
Properties
IUPAC Name |
2,6-dimethyl-4-phenylmethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-12-8-15(9-13(2)16(12)10-17)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOSUBLBLLWVEBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C=O)C)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457310 | |
Record name | 4-(Benzyloxy)-2,6-dimethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28924-92-7 | |
Record name | 4-(Benzyloxy)-2,6-dimethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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